Tert-butyl [2-{[4-(aminomethyl)benzoyl]amino}-4-(2-thienyl)phenyl]carbamate

• Molecular Formula: C23H25N3O3S
• Molecular Weight: 423.5 g/mol
• IUPAC Name: tert-butyl N-[2-[[4-(aminomethyl)benzoyl]amino]-4-thiophen-2-ylphenyl]carbamate
• InChI: InChI=1S/C23H25N3O3S/c1-23(2,3)29-22(28)26-18-11-10-17(20-5-4-12-30-20)13-19(18)25-21(27)16-8-6-15(14-24)7-9-16/h4-13H,14,24H2,1-3H3,(H,25,27)(H,26,28)
• InChI Key: GFFRKRRLEPOLGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=C(C=C1)C2=CC=CS2)NC(=O)C3=CC=C(C=C3)CN

Description

Tert-butyl [2-{[4-(aminomethyl)benzoyl]amino}-4-(2-thienyl)phenyl]carbamate is a useful research compound. Its molecular formula is C23H25N3O3S and its molecular weight is 423.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tert-butyl [2-({4-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoyl}amino)-4-(2-thienyl)phenyl]carbamate (4.4 g, 7.95 mmol) and hydrazine (0.495 mL, 15.90 mmol) were stirred in refluxing EtOH (35 mL) for 5 hours. Room temperature was attained and the white precipitate removed by filtration and washed with EtOH. The filtrate was concentrated in vacuo and purified by MPLC (1-12.5% [MeOH+1% NH4OH]-DCM) to give tert-butyl [2-{[4-(aminomethyl)benzoyl]amino}-4-(2-thienyl)phenyl]carbamate as a white solid.